3-(1,3-benzodioxol-5-yl)-N-(sec-butyl)propanamide

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-N-butan-2-ylpropanamide
• InChI: InChI=1S/C14H19NO3/c1-3-10(2)15-14(16)7-5-11-4-6-12-13(8-11)18-9-17-12/h4,6,8,10H,3,5,7,9H2,1-2H3,(H,15,16)
• InChI Key: YNDVGHWBAOZHQB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CCC1=CC2=C(C=C1)OCO2
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

3-(1,3-benzodioxol-5-yl)-N-(sec-butyl)propanamide, also known as BDPC, is a synthetic compound that belongs to the amphetamine class of drugs. It was first synthesized in the 1960s by a group of researchers at the University of Michigan. BDPC is known for its potential use as a research chemical due to its unique properties and effects on the human body.

Mechanism of Action

3-(1,3-benzodioxol-5-yl)-N-(sec-butyl)propanamide works by increasing the levels of dopamine and norepinephrine in the brain. It achieves this by inhibiting the reuptake of these neurotransmitters, which leads to an increase in their concentration in the synaptic cleft. This results in increased neuronal activity and stimulation of the central nervous system.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects on the human body. It has been found to increase heart rate, blood pressure, and body temperature. Additionally, it has been shown to have an anorectic effect, meaning it can suppress appetite. This compound has also been shown to increase motor activity and improve cognitive function in animal studies.

Advantages and Limitations for Lab Experiments

3-(1,3-benzodioxol-5-yl)-N-(sec-butyl)propanamide has several advantages for use in lab experiments. It is a potent compound that produces significant effects at low doses, making it useful for studying the effects of small changes in dosage. Additionally, this compound has a long half-life, meaning it remains active in the body for an extended period, making it useful for studying the long-term effects of the compound. However, one limitation of this compound is its potential for abuse, which can make it challenging to control in research settings.

Future Directions

For 3-(1,3-benzodioxol-5-yl)-N-(sec-butyl)propanamide research include studying its therapeutic potential, long-term effects, and developing new compounds with fewer side effects.

Synthesis Methods

3-(1,3-benzodioxol-5-yl)-N-(sec-butyl)propanamide can be synthesized through a multi-step process that involves the reaction of 3,4-methylenedioxyphenyl-2-propanone with sec-butylamine. The resulting compound is then purified through a series of chemical reactions and distillation processes to obtain the final product. The synthesis of this compound requires specialized equipment and expertise, making it a challenging compound to produce.

Scientific Research Applications

3-(1,3-benzodioxol-5-yl)-N-(sec-butyl)propanamide has been used in scientific research to study its effects on the central nervous system. It has been shown to have potential therapeutic applications for the treatment of various neurological disorders, such as Parkinson's disease and ADHD. Additionally, this compound has been used in animal studies to investigate its potential as a cognitive enhancer and to study its effects on dopamine and serotonin systems.